![molecular formula C18H27ClN2O2 B6169997 1-[1-(5-methoxy-2,3-dihydro-1H-indene-1-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride CAS No. 2418730-07-9](/img/no-structure.png)
1-[1-(5-methoxy-2,3-dihydro-1H-indene-1-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride
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Description
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| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 5-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid with piperidine followed by reductive amination with ethylamine. The resulting amine is then converted to the hydrochloride salt.", "Starting Materials": ["5-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid", "piperidine", "ethylamine", "hydrochloric acid", "sodium cyanoborohydride", "sodium hydroxide", "diethyl ether", "methanol"], "Reaction": [ "Step 1: 5-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid is reacted with piperidine in the presence of sodium hydroxide to form 1-(5-methoxy-2,3-dihydro-1H-indene-1-carbonyl)piperidine.", "Step 2: 1-(5-methoxy-2,3-dihydro-1H-indene-1-carbonyl)piperidine is then reacted with ethylamine and sodium cyanoborohydride in methanol to form 1-[1-(5-methoxy-2,3-dihydro-1H-indene-1-carbonyl)piperidin-4-yl]ethan-1-amine.", "Step 3: The resulting amine is then converted to the hydrochloride salt by treatment with hydrochloric acid in diethyl ether." ] } | |
CAS RN |
2418730-07-9 |
Product Name |
1-[1-(5-methoxy-2,3-dihydro-1H-indene-1-carbonyl)piperidin-4-yl]ethan-1-amine hydrochloride |
Molecular Formula |
C18H27ClN2O2 |
Molecular Weight |
338.9 |
Purity |
90 |
Origin of Product |
United States |
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